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Compound of Interest

Compound Name: N-Methyl-4-nitroaniline

Cat. No.: B087028

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and disposal of N-Methyl-4-nitroaniline (MNA) waste
streams.

Frequently Asked Questions (FAQS)
Section 1: Hazard Identification & Safe Handling

Q1: What is N-Methyl-4-nitroaniline and what are its primary hazards?
N-Methyl-4-nitroaniline (CAS No. 100-15-2) is a yellow or brownish-yellow crystalline solid
used in organic synthesis, as a stabilizer for gunpowder, and in the production of polymers and

explosives.[1][2] It is classified as a hazardous substance due to its toxicity. The primary
hazards include:

e High Acute Toxicity: It is toxic if swallowed, inhaled, or in contact with skin.[3][4][5]

o Organ Damage: May cause damage to organs through prolonged or repeated exposure.[3]

[6]
e [Irritation: Causes skin, eye, and respiratory system irritation.[1][4][5]

o Other Health Risks: May induce methemoglobinemia, a condition where the blood's ability to
carry oxygen is reduced.[3][6] Animal experiments have also indicated potential genotoxic
and carcinogenic effects.[1]
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Q2: What are the key physical and chemical properties | should be aware of?

Understanding the properties of N-Methyl-4-nitroaniline is crucial for safe handling and
storage.

Property Value Citations

Yellow or brownish-yellow
Appearance ) ) [1112][3]
crystalline powder/prisms.

Molecular Formula C7HsN20:2 [31[5]
Molar Mass 152.15 g/mol [3]

Melting Point 149-151 °C (300-304 °F) [2][5]
Boiling Point Decomposes upon heating. [31[7]

N Limited solubility; less than 1
Water Solubility L [11[31[7]
mg/mL.

) = Soluble in ethanol, ether,
Organic Solvent Solubility [1]8]
acetone, and benzene.

Vapor Pressure 0.00764 mmHg [31[6]

Q3: What personal protective equipment (PPE) is required when handling this chemical?

Due to its toxicity, stringent personal protective measures are necessary.

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation occurs, particularly where dust may
be generated.[4]

o Facility Requirements: Ensure that eyewash stations and safety showers are located close to
the workstation.[4]
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Q4: What materials or conditions are incompatible with N-Methyl-4-nitroaniline?
To prevent hazardous reactions, avoid the following:

o Strong Oxidizing Agents: N-Methyl-4-nitroaniline is incompatible with strong oxidizing
agents.[2][9]

e Heat and Ignition Sources: The compound is combustible, and fine dust dispersed in air may
ignite.[3][4]

o Specific Chemicals: It can have a vigorous exothermic reaction with carbaryl sulfate when
heated.[2][7]

When heated to decomposition, it emits toxic fumes of nitrogen oxides (NOx), carbon monoxide
(CO), and carbon dioxide (C0O2).[4][7]

Section 2: Waste Classification & Regulations

Q5: Is N-Methyl-4-nitroaniline waste considered hazardous?

Yes. Any discarded N-Methyl-4-nitroaniline, including contaminated lab materials and
solutions, is classified as a hazardous waste.[4] This classification is based on its toxic
properties (toxic by ingestion, inhalation, and skin absorption).[3] Chemical waste generators
must determine if a discarded chemical is hazardous and consult local, regional, and national
regulations for complete and accurate classification.[4][10]

Q6: What are the general regulatory requirements for disposing of this waste?

The disposal of hazardous waste is strictly regulated. In the United States, the Environmental
Protection Agency (EPA) governs hazardous waste management under the Resource
Conservation and Recovery Act (RCRA).[11] This "cradle-to-grave" approach tracks hazardous
waste from its generation to its final disposal.[11] Generators are responsible for ensuring
waste is properly identified, managed, transported, and treated.[11][12] State and local
regulations may be more stringent than federal rules.[11]

Troubleshooting Guides
Section 3: Spills and Accidental Exposure
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Q7: What is the immediate procedure for a small N-Methyl-4-nitroaniline spill in the lab?
A methodical approach is critical to ensure safety and prevent environmental contamination.
» Remove Ignition Sources: Immediately eliminate all sources of ignition from the area.[7]

o Ensure Personal Protection: Wear the appropriate PPE, including respiratory protection,
gloves, and safety goggles.

o Contain and Clean: Dampen the spilled solid material with acetone to prevent dust from
becoming airborne.[7] Transfer the dampened material to a suitable, sealable container for
hazardous waste.[7]

e Final Decontamination: Use absorbent paper dampened with acetone to pick up any
remaining residue.[7] Seal the contaminated paper and any contaminated clothing in a
vapor-tight plastic bag for disposal.[7]

e Wash Surfaces: Wash all contaminated surfaces first with acetone, followed by a thorough
washing with a soap and water solution.[7]
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Caption: Workflow for responding to an N-Methyl-4-nitroaniline laboratory spill.

Q8: What are the first aid measures for accidental exposure?

Immediate action is required in case of exposure.

¢ Inhalation: Remove the person to fresh air. If the individual is not breathing, give artificial
respiration. Seek immediate medical attention.[4]
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» Skin Contact: Immediately wash the affected area with plenty of soap and water.[5] Remove
all contaminated clothing and shoes. Seek immediate medical attention.[4]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[4]

« Ingestion: Call a physician or poison control center immediately.[4] Clean the mouth with
water. Do not induce vomiting.[4]

Disposal Protocols

Q9: What is the standard approved method for disposing of N-Methyl-4-nitroaniline waste
streams?

Standard laboratory practice for chemical waste is not permitted for N-Methyl-4-nitroaniline.

e Do NOT dispose of it down the drain or in regular trash.[13][14] It must not be allowed to
enter the sewage system or contaminate the environment.[14][15]

e The required method is to use a licensed hazardous waste disposal company.[16] The
recommended industrial method is to dissolve or mix the material with a combustible solvent
and burn it in a chemical incinerator equipped with an afterburner and scrubber.[16] All waste
containers must be disposed of as unused product through an approved waste disposal
plant.[4][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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